Cas no 105752-68-9 (Naphthalene, 1,4,5-trimethyl-8-(nitromethyl)-)

Naphthalene, 1,4,5-trimethyl-8-(nitromethyl)- structure
105752-68-9 structure
Product Name:Naphthalene, 1,4,5-trimethyl-8-(nitromethyl)-
CAS No:105752-68-9
MF:C14H15NO2
MW:229.274403810501
CID:1163478
PubChem ID:14967494
Update Time:2025-04-20

Naphthalene, 1,4,5-trimethyl-8-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1,4,5-trimethyl-8-(nitromethyl)-
    • 1,4,5-trimethyl-8-(nitromethyl)naphthalene
    • 105752-68-9
    • DTXSID40566216
    • Inchi: 1S/C14H15NO2/c1-9-4-5-11(3)14-12(8-15(16)17)7-6-10(2)13(9)14/h4-7H,8H2,1-3H3
    • InChI Key: BGLXAEIAAXPALH-UHFFFAOYSA-N
    • SMILES: [O-][N+](CC1C=CC(C)=C2C(C)=CC=C(C)C2=1)=O

Computed Properties

  • Exact Mass: 229.11035
  • Monoisotopic Mass: 229.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
  • LogP: 4.06490
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